Cas no 116496-79-8 (N-Ethyl-N-(3-nitrophenyl)acetamide)

• Product Name: N-Ethyl-N-(3-nitrophenyl)acetamide
• CAS No: 116496-79-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD00024458
• CID: 4574515
• Update Time: 2025-10-28

N-Ethyl-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-(3-nitrophenyl)acetamide
• N-Ethyl-N-(3-nitrophenyl)acetamide

• MDL： MFCD00024458
• Inchi： 1S/C10H12N2O3/c1-3-11(8(2)13)9-5-4-6-10(7-9)12(14)15/h4-7H,3H2,1-2H3
• InChI Key： UWHBFCJMDCMTGD-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC=CC([N+]([O-])=O)=C1)(=O)C

Additional information on N-Ethyl-N-(3-nitrophenyl)acetamide

N-Ethyl-N-(3-nitrophenyl)acetamide: A Comprehensive Overview

N-Ethyl-N-(3-nitrophenyl)acetamide, also known by its CAS registry number 116496-79-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of acetamides, which are derivatives of acetic acid, and it features a substituted phenyl group with a nitro substituent. The structure of N-Ethyl-N-(3-nitrophenyl)acetamide consists of an acetyl group attached to an ethylamine moiety and a 3-nitrophenyl group, making it a versatile molecule for both academic and industrial research.

The synthesis of N-Ethyl-N-(3-nitrophenyl)acetamide typically involves the reaction of acetyl chloride with a mixture of ethylamine and 3-nitroaniline under appropriate conditions. This process is well-documented in organic chemistry literature and highlights the importance of controlling reaction parameters such as temperature, pH, and the use of catalysts to achieve high yields. Recent studies have explored alternative synthetic routes, including the use of microwave-assisted synthesis and green chemistry approaches, which aim to reduce environmental impact while maintaining product quality.

One of the most notable applications of N-Ethyl-N-(3-nitrophenyl)acetamide lies in its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a precursor in the development of novel pharmaceutical agents targeting various diseases. A study published in 2022 demonstrated that derivatives of N-Ethyl-N-(3-nitrophenyl)acetamide exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

In addition to its pharmacological applications, N-Ethyl-N-(3-nitrophenyl)acetamide has also been investigated for its potential in materials science. Recent research has focused on its ability to act as a building block for constructing advanced materials such as polymers and nanoparticles. For example, scientists have successfully incorporated this compound into polymeric networks to enhance mechanical properties and thermal stability. These findings underscore the versatility of N-Ethyl-N-(3-nitrophenyl)acetamide in contributing to the development of cutting-edge materials.

The environmental impact of N-Ethyl-N-(3-nitrophenyl)acetamide has also been a topic of interest. Studies have evaluated its biodegradation patterns under different environmental conditions, revealing that it exhibits moderate biodegradability under aerobic conditions. Furthermore, research into its toxicity profile has shown that it poses minimal risk to aquatic organisms when used within recommended limits. These insights are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

From a structural perspective, N-Ethyl-N-(3-nitrophenyl)acetamide is characterized by its aromatic ring with a nitro group at the meta position. This substitution pattern imparts unique electronic properties to the molecule, influencing its reactivity and interactions with other chemical species. Computational studies have employed techniques such as density functional theory (DFT) to analyze the electronic structure of this compound, providing valuable insights into its bonding characteristics and reactivity trends.

Recent advancements in analytical techniques have also enabled more precise characterization of N-Ethyl-N-(3-nitrophenyl)acetamide. For instance, high-resolution mass spectrometry (HRMS) has been used to confirm the molecular formula and molecular weight of this compound, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its proton environments and molecular geometry. These analytical tools are essential for confirming the identity and purity of N-Ethyl-N-(3-nitrophenyl)acetamide in both research and industrial contexts.

In conclusion, N-Ethyl-N-(3-nitrophenyl)acetamide (CAS No. 116496-79-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines. As ongoing studies continue to uncover new aspects of this compound's behavior and potential uses, it is poised to play an increasingly important role in both academic research and industrial applications.